Cas no 685830-39-1 (Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-)
685830-39-1 structure
Product Name:Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-
CAS No:685830-39-1
MF:C20H13NS
MW:299.388923406601
CID:392865
PubChem ID:71374576
Update Time:2025-04-19
Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-
- 2-[6-(2-methylsulfanylphenyl)hex-3-en-1,5-diynyl]benzonitrile
- SCHEMBL6414322
- 2-{6-[2-(Methylsulfanyl)phenyl]hex-3-ene-1,5-diyn-1-yl}benzonitrile
- 685830-39-1
- DTXSID30797350
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- Inchi: 1S/C20H13NS/c1-22-20-15-9-8-13-18(20)12-5-3-2-4-10-17-11-6-7-14-19(17)16-21/h2-3,6-9,11,13-15H,1H3
- InChI Key: MBZNYBGVBXVLQF-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C#CC=CC#CC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 299.07699
- Monoisotopic Mass: 299.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.2
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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